Cas no 18430-91-6 (1-(2-hydroxyphenyl)pentan-1-one)

• Product Name: 1-(2-hydroxyphenyl)pentan-1-one
• CAS No: 18430-91-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1378321
• PubChem ID: 241635
• Update Time: 2025-04-20

1-(2-hydroxyphenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyphenyl)pentan-1-one
• KB-259144
• 2-Hydroxy-oxazolo&lt
• 5.4-d&gt
• pyrimidin
• 1-(2-Hydroxy-phenyl)-pentan-1-on
• 2-hydroxypentanedioic acid disodium salt
• CTK3I5953
• (S)-2-hydroxypentanedioic acid, disodium salt
• AG-H-72984
• 1H-oxazolo[5,4-d]pyrimidin-2-one
• Oxazolo[5,4-d]pyrimidin-2(1H)-one
• oxazolo[5,4-d]pyrimidin-2-ol
• 2'-hydroxyvalerophenone
• 2-hydroxyvalerophenone
• SureCN10326072
• (S)-2-Hydroxy-glutarsaeure, Dinatrium-Salz
• o-hydroxyvalerophenone
• (S)-2-hydroxy-glutaric acid , disodium-salt
• 2-hydroxypentanophenone
• 1-(2-hydroxy-phenyl)-pentan-1-one
• KB-259144; 2-Hydroxy-oxazolo< 5.4-d> pyrimidin; 1-(2-Hydroxy-phenyl)-pentan-1-on; 2-hydroxypentanedioic acid disodium salt; CTK3I5953; (S)-2-hydroxypentanedioic acid, disodium salt; AG-H-72984; 1H-oxazolo[5,4-d]pyrimidin-2-one; Oxazolo[5,4-d]pyrimidin-2(1H)-one; oxazolo[5,4-d]pyrimidin-2-ol; 2'-hydroxyvalerophenone; 2-hydroxyvalerophenone; SureCN10326072; (S)-2-Hydroxy-glutarsaeure, Dinatrium-Salz; o-hydroxyvalerophenone; (S)-2-hy
• NSC-49322
• NSC49322
• SCHEMBL5341547
• SS-4963
• 1-(2-hydroxyphenyl)-1-pentanone
• AKOS006285698
• 18430-91-6
• DTXSID00939821

• Inchi： 1S/C11H14O2/c1-2-3-7-10(12)9-6-4-5-8-11(9)13/h4-6,8,13H,2-3,7H2,1H3
• InChI Key： UJFVHMXWJOMCKU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)CCCC

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 2.76510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones